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Compound of Interest

Compound Name: CHIR-98014

Cat. No.: B1649336 Get Quote

CHIR-98014 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information to address solubility challenges and other common issues

encountered when working with the GSK-3 inhibitor, CHIR-98014.

Frequently Asked Questions (FAQs)
Q1: What is CHIR-98014 and what is its primary mechanism of action?

CHIR-98014 is a highly potent and selective, ATP-competitive inhibitor of Glycogen Synthase

Kinase 3 (GSK-3).[1][2][3] It shows strong inhibitory activity against both GSK-3α and GSK-3β

isoforms, with IC50 values of 0.65 nM and 0.58 nM, respectively.[1][2] By inhibiting GSK-3,

CHIR-98014 activates the canonical Wnt/β-catenin signaling pathway.[1][3] In this pathway,

GSK-3 is part of a "destruction complex" that phosphorylates β-catenin, targeting it for

degradation. Inhibition of GSK-3 prevents this phosphorylation, leading to the stabilization and

nuclear accumulation of β-catenin, which then activates target gene transcription.[4]

Q2: What is the recommended solvent for dissolving CHIR-98014?

The universally recommended solvent for CHIR-98014 is Dimethyl Sulfoxide (DMSO).[4][5][6]

[7] It is practically insoluble in water and ethanol.[4][6]

Q3: What concentrations of CHIR-98014 can be achieved in DMSO?
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Solubility in DMSO can vary slightly between batches and suppliers. However, concentrations

ranging from 8 mg/mL to 32 mg/mL, or up to approximately 20-25 mM, are commonly reported.

For optimal dissolution, gentle warming and sonication are often recommended.[4][5][6]

Data Presentation: CHIR-98014 Solubility in DMSO

Supplier/Source
Concentration
(mg/mL)

Concentration
(mM)

Notes

R&D Systems[5] ~9.73 mg/mL 20 mM
Requires gentle

warming.

MedchemExpress 12.5 mg/mL 25.70 mM

Recommends

ultrasonic, warming,

and heating to 60°C.

Stresses using newly

opened DMSO.

Selleck Chemicals[6] 8 mg/mL to 32 mg/mL 16.45 mM to 65.8 mM

Notes that moisture-

absorbing DMSO

reduces solubility and

fresh DMSO should

be used.

TargetMol[4] 4.86 mg/mL 10 mM
Sonication is

recommended.

Creative Enzymes[7] 4 mg/mL ~8.2 mM
No additional notes

provided.

Molecular Weight of CHIR-98014 is 486.31 g/mol .

Q4: How should I store CHIR-98014 powder and stock solutions?

Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3 years).

Stock Solutions: Once dissolved in DMSO, aliquot the stock solution into single-use vials to

avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 2 years or at

-20°C for up to 1 year.
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Experimental Protocols
Protocol: Preparation of a 10 mM CHIR-98014 Stock
Solution in DMSO
Materials:

CHIR-98014 powder (MW: 486.31 g/mol )

High-quality, anhydrous (or newly opened) DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Water bath set to 37°C - 60°C

Methodology:

Calculation: To prepare a 10 mM stock solution, you will need 4.863 mg of CHIR-98014 per 1

mL of DMSO.

Example: For 2 mL of a 10 mM stock, weigh out 9.726 mg of CHIR-98014.

Weighing: Carefully weigh the desired amount of CHIR-98014 powder and place it into a

sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-quality DMSO to the tube.

Dissolution:

Vortex the tube vigorously for 1-2 minutes.

If particulates are still visible, place the tube in a water bath heated to 37°C-60°C for 5-10

minutes.

Vortex the tube again.
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For difficult-to-dissolve batches, use an ultrasonic water bath for 5-10 minutes to aid

dissolution.[4]

Final Check: Visually inspect the solution against a light source to ensure it is clear and all

particulates have dissolved.

Aliquoting and Storage: Dispense the clear stock solution into smaller, single-use aliquots.

Store immediately at -80°C for long-term storage.

Troubleshooting Guides
Issue: My CHIR-98014 powder is not fully dissolving in DMSO.

// Invisible edges for layout edge [style=invis]; a1_yes -> q2; a2_yes -> q3; a3_yes -> q4;

a4_yes -> resolved; }

Caption: Troubleshooting workflow for CHIR-98014 dissolution issues.

Q5: I observed a precipitate after adding my CHIR-98014 stock solution to the cell culture

medium. What should I do?

This is a common issue known as "solvent shock" or precipitation upon dilution, as CHIR-
98014 is insoluble in aqueous media.

Cause: Rapidly adding a concentrated DMSO stock to an aqueous buffer or medium can

cause the compound to crash out of solution.

Solution 1: Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in

your culture medium is low, ideally below 0.5% and not exceeding 1%, to minimize both

precipitation and cytotoxicity. Always include a vehicle control (media with the same final

DMSO concentration) in your experiments.

Solution 2: Improve Mixing Technique: Pre-warm the cell culture medium to 37°C. While

gently swirling or vortexing the medium, add the stock solution dropwise. This ensures rapid

dispersion and prevents localized high concentrations that lead to precipitation.

Solution 3: Use an Intermediate Dilution Step: Prepare an intermediate dilution of your stock

in pre-warmed medium in a separate tube. Mix thoroughly. Then, add this intermediate
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dilution to the bulk of your culture medium.

Solution 4: Check Media Components: Interactions with salts and proteins in the medium

can sometimes cause precipitation. If you are working with serum-free media, solubility

issues may be more pronounced.

Visualization of Pathways and Workflows
CHIR-98014 Mechanism of Action in the Wnt/β-Catenin
Pathway

Click to download full resolution via product page

Caption: CHIR-98014 inhibits GSK-3, preventing β-catenin degradation.

General Experimental Workflow Using CHIR-98014
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Preparation Phase

Experimental Phase

Analysis Phase

1. Prepare 10 mM Stock
Solution in Anhydrous DMSO

(Store at -80°C)

2. Prepare Working Solution
(Dilute stock in 37°C medium

with gentle vortexing)

3. Cell Treatment
(Replace old media with

CHIR-98014-containing media)

5. Incubation
(Incubate for desired time

period, e.g., 24-72h)

4. Include Controls
(Vehicle: DMSO only;
Negative: Untreated)

6. Assay / Endpoint Analysis
(e.g., Western Blot, qPCR,
Viability Assay, Imaging)

Click to download full resolution via product page

Caption: A typical workflow for cell-based assays using CHIR-98014.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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